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Compound of Interest

Compound Name:
4-Isopropylphenyl Diphenyl

Phosphate-d10

Cat. No.: B15557040 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Topic: An in-depth analysis of the physical state and related properties of 4-
Isopropylphenyl Diphenyl Phosphate-d10, inferred from its non-deuterated analogue.

Executive Summary
This technical guide addresses the physical state and other physicochemical properties of the

deuterated compound, 4-Isopropylphenyl Diphenyl Phosphate-d10. Direct experimental

data for the deuterated form is not readily available in public literature. Therefore, this

document provides a detailed profile of the non-deuterated parent compound, 4-

Isopropylphenyl Diphenyl Phosphate (IPDP), to establish a scientifically sound inference of the

properties of the d10 analogue. Isotopic substitution with deuterium results in a negligible

change in macroscopic physical properties such as physical state. Based on available data, 4-

Isopropylphenyl Diphenyl Phosphate is a viscous liquid at standard conditions.[1]

Consequently, 4-Isopropylphenyl Diphenyl Phosphate-d10 is also expected to be a viscous

liquid.

Inferred Physical State
The physical state of 4-Isopropylphenyl Diphenyl Phosphate-d10 is inferred from its direct,

non-deuterated counterpart.
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Parent Compound (IPDP): The National Toxicology Program (NTP) describes

Isopropylphenyl Diphenyl Phosphate as a viscous, light yellow liquid.[1] Other sources

characterize it as a low-viscosity liquid.[2]

Deuterated Compound (IPDP-d10): The substitution of 10 hydrogen atoms with deuterium

atoms increases the molecular weight but does not alter the fundamental intermolecular

forces that determine the substance's physical state at a given temperature and pressure.

Therefore, 4-Isopropylphenyl Diphenyl Phosphate-d10 is presumed to be a viscous liquid

under standard laboratory conditions.
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Caption: Figure 1. Logical Inference Diagram

Physicochemical Data
The following table summarizes the available quantitative data for the non-deuterated 4-

Isopropylphenyl Diphenyl Phosphate. This data provides a baseline for the expected properties

of the d10 analogue.

Property Value Source

Molecular Formula C₂₁H₂₁O₄P PubChem[1][3]

Molecular Weight 368.36 g/mol
PubChem[1][3],

Pharmaffiliates[4]

Physical Description Viscous light yellow liquid NTP (1992) via PubChem[1]

Solubility < 1 mg/mL at 77°F (25°C) NTP (1992) via PubChem[1]

Vapor Pressure 3.5 x 10⁻⁷ mmHg Haz-Map via PubChem[1]

LogP (Octanol/Water) 5.31
Saeger VW et al. (1979) via

PubChem[1]

Flash Point > 200°F (> 93.3°C) NTP (1992) via PubChem[1]

Storage Temperature 2-8°C (Refrigerator) Pharmaffiliates[4]

Experimental Protocols
Detailed experimental protocols for the determination of the physicochemical properties listed

above are not available in the cited secondary source literature. The data is reported by

chemical databases and suppliers, referencing historical data sets such as the National

Toxicology Program (NTP). Primary publications containing the methodologies would need to

be consulted for a full description of the experimental procedures.

Biological Signaling and Applications
Information regarding the interaction of 4-Isopropylphenyl Diphenyl Phosphate with biological

signaling pathways is not available. Its documented applications are primarily industrial, where
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it is used as a flame-retardant plasticizer, a component in hydraulic fluids, and a lubricant

additive.[1][2] Due to its industrial use, it has not been characterized in the context of drug

development or interaction with specific biological pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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